1-(3-Ethylcyclobutyl)ethanone

• Molecular Formula: C8H14O
• Molecular Weight: 126.20 g/mol
• IUPAC Name: 1-(3-ethylcyclobutyl)ethanone
• InChI: InChI=1S/C8H14O/c1-3-7-4-8(5-7)6(2)9/h7-8H,3-5H2,1-2H3
• InChI Key: CFXVQAFALKCPFF-UHFFFAOYSA-N
• Canonical SMILES: CCC1CC(C1)C(=O)C

Description

1-(3-Ethylcyclobutyl)ethanone (CAS: 56335-71-8) is a cyclic ketone with the molecular formula C₈H₁₄O and a molecular weight of 126.20 g/mol . Its structure features a cyclobutane ring substituted with an ethyl group at the 3-position and an acetyl group. Key physicochemical properties include a topological polar surface area of 17.1 Ų and a calculated XLogP (octanol-water partition coefficient) of 1.9, indicating moderate hydrophobicity .

Comparison with Similar Compounds

Key Observations :

• Steric Effects: The ethyl group in 1-(3-Ethylcyclobutyl)ethanone introduces steric hindrance, reducing reactivity compared to the methylene-substituted analog .
• Electronic Effects: Fluorine substitution in 1-(3,3-Difluorocyclobutyl)ethanone increases polarity and electron-withdrawing character, enhancing electrophilicity at the carbonyl group .
• Hybrid Systems: 1-(3-Cyclopropylphenyl)ethanone combines aromatic and strained aliphatic systems, offering unique π-π stacking and reactivity profiles .

Physicochemical Properties

Boiling Points and Stability

Compound Name	Boiling Point (K)	Stability Notes
1-(3-Ethylcyclobutyl)ethanone	Not reported	Stable under inert conditions
1-(3-Hydroxyphenyl)ethanone	426.20	Susceptible to oxidation due to phenol
1-(3-Nitrophenyl)ethanone	440.20	High thermal stability; nitro group inert

The absence of aromatic or polar substituents in 1-(3-Ethylcyclobutyl)ethanone results in lower boiling points compared to phenolic or nitro-substituted analogs .

Antimicrobial and Antioxidant Activity

Schiff base derivatives of structurally related ethanones, such as 1-(2-furanyl)ethanone and 1-(2-naphthyl)ethanone, exhibit notable antimicrobial activity against E. coli and S. aureus (MIC: 12.5–25 µg/mL) .

Reactivity in Organic Transformations

• Nucleophilic Addition : The ketone group undergoes nucleophilic attacks, but steric hindrance from the ethyl group may slow reactions compared to less hindered analogs.